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The incorporation of manganese halides into perovskite solar cells (PSCs) has emerged as a

promising strategy to enhance their performance and stability. This guide provides a

comparative analysis of different manganese halides—specifically manganese(II) chloride

(MnCl₂), manganese(II) bromide (MnBr₂), and manganese(II) iodide (MnI₂)—as doping agents

in perovskite active layers. By examining their impact on key photovoltaic parameters, this

document aims to offer researchers, scientists, and drug development professionals a

comprehensive overview supported by experimental data.

Performance Comparison of Manganese Halide
Dopants
The introduction of manganese halides into the perovskite crystal lattice has been shown to

improve film quality, enhance charge carrier dynamics, and increase the overall power

conversion efficiency (PCE) and stability of PSCs. The choice of the halide anion (Cl⁻, Br⁻, or

I⁻) in the manganese salt precursor can influence the crystallization process and the ultimate

performance of the device.

Below is a summary of the performance of perovskite solar cells doped with different

manganese halides, based on published research. It is important to note that the experimental

conditions, including the perovskite composition and fabrication methods, vary between

studies, which can affect a direct comparison.
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Mangan
ese
Halide

Perovsk
ite
Compos
ition

Dopant
Conc.

PCE (%) Voc (V)
Jsc
(mA/cm²
)

FF (%) Ref.

Control

(Undope

d)

MAPbI₃ 0% 17.68 - - - [1]

MnI₂
MAPb₁-

ₓMnₓI₃

1%

(excess)
19.09 - - - [1]

Control

(Undope

d)

CsPbI₂Br 0% 13.47 - - - [2]

MnCl₂ +

ZnCl₂
CsPbI₂Br 0.25% 14.15 - 15.66 73.37 [2]

Control

(Undope

d)

CsPbBr₃ 0% - - - - [1]

MnBr₂ CsPbBr₃ Varied - - - - [1]

Note: Data for MnBr₂'s direct impact on a complete solar cell's PCE, Voc, Jsc, and FF in a

comparative context was not available in the reviewed literature. Research on MnBr₂ has

focused more on its effects on the optical properties of perovskite nanocrystals.

Mechanism of Action and Experimental Workflow
The incorporation of manganese halides into the perovskite precursor solution influences the

nucleation and growth of the perovskite film. The manganese ions can partially substitute the

lead ions in the perovskite lattice, which can passivate defects and improve the crystallinity of

the film. The halide ions from the manganese salt can also affect the halide stoichiometry of the

final perovskite material.
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Doping Strategy

Material Properties
Device Performance

Manganese Halide Doping
(MnCl₂, MnBr₂, MnI₂)
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Defect Passivation
(Reduced Trap States)

Bandgap Tuning

Enhanced Charge
Carrier Transport

Reduced Non-radiative
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Improved Device
Stability

Increased Power
Conversion Efficiency (PCE)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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